Cas no 634172-77-3 (2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide
• CAS No: 634172-77-3
• MF: C₁₇H₁₇Cl₂NO₃
• MW: 354.227782964706
• CID: 5889383
• PubChem ID: 2973159
• Update Time: 2025-06-27

2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide
• F5526-0016
• AKOS003295142
• 634172-77-3
• AKOS017042995

• Inchi： 1S/C17H17Cl2NO3/c1-12(23-16-8-7-13(18)11-15(16)19)17(21)20-9-10-22-14-5-3-2-4-6-14/h2-8,11-12H,9-10H2,1H3,(H,20,21)
• InChI Key： NUINCYLSBZDVAK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(NCCOC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 353.0585488g/mol
• Monoisotopic Mass: 353.0585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide

Compound CAS No. 634172-77-3: 2-(2,4-Dichlorophenoxy)-N-(2-Phenoxyethyl)Propanamide

The compound with CAS No. 634172-77-3, commonly referred to as 2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials science.

The chemical structure of this compound is characterized by a propanamide backbone with two distinct substituents: a 2,4-dichlorophenoxy group and a phenoxyethyl group. The propanamide core provides a versatile platform for functionalization, while the phenoxy groups introduce aromatic stability and potential for additional chemical reactivity. Recent studies have highlighted the importance of such structures in modulating biological activities and enhancing chemical stability.

From a synthetic chemistry perspective, the synthesis of 2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide involves multi-step reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis process, including the use of catalytic systems and advanced purification techniques. These advancements have not only improved yield but also reduced the environmental footprint of the manufacturing process.

In terms of application, this compound has shown promise in several areas. In the field of pharmaceuticals, its structure suggests potential as a drug delivery agent or as a component in bioactive molecules. Recent studies have demonstrated its ability to interact with specific biological targets, making it a candidate for further exploration in drug development pipelines.

The agrochemical industry has also taken interest in this compound due to its potential as a plant growth regulator or as an ingredient in pesticides. Its ability to influence plant physiology without adverse environmental effects aligns with current trends toward sustainable agricultural practices.

From an environmental chemistry standpoint, understanding the behavior of 2-(2,4-dichlorophenoxy)-N-(2-phenoxyethyl)propanamide in natural systems is crucial. Studies have been conducted to assess its biodegradability and toxicity profiles, with results indicating moderate persistence in certain ecosystems. This information is vital for regulatory assessments and for ensuring safe handling practices.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of this compound at an unprecedented level of detail. These models provide insights into its potential interactions with other molecules and its suitability for specific applications.

In conclusion, the compound with CAS No. 634172-77-3 represents a significant advancement in chemical design and synthesis. Its unique properties and versatile structure make it a valuable asset across multiple industries. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.